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Compound of Interest

Compound Name: Metet

Cat. No.: B1217508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Metet (1,3-

dimethyl-7-(2-methylsulfanylethyl)purine-2,6-dione; CAS Number: 3736-05-8). As a specific

Safety Data Sheet (SDS) for Metet is not readily available, the following recommendations are

based on the general hazards associated with substituted xanthine derivatives and related

purine-2,6-dione compounds. It is imperative to handle this compound with care in a controlled

laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
Substituted xanthine derivatives can exhibit a range of biological activities and potential

toxicities. While some, like caffeine, are safe in moderate doses, others can be harmful.[1]

Studies on various xanthine derivatives have indicated potential for adverse effects, including

testicular toxicity at high doses.[2] Therefore, a cautious approach to handling Metet is
warranted.

The following table summarizes the recommended personal protective equipment for handling

Metet powder and solutions.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling solid

Metet (weighing,

preparing

solutions)

Chemical safety

goggles or a face

shield.

Nitrile or

neoprene gloves.
Laboratory coat.

Use in a

chemical fume

hood. If a fume

hood is not

available, a

NIOSH-approved

respirator with an

organic vapor

cartridge is

recommended.

Handling dilute

solutions of

Metet

Chemical safety

goggles.

Nitrile or

neoprene gloves.
Laboratory coat.

Work in a well-

ventilated area.

Cleaning spills

Chemical safety

goggles and a

face shield.

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant apron

or coveralls over

a laboratory coat.

NIOSH-approved

respirator with an

organic vapor

cartridge.

Operational Plan for Safe Handling
A systematic approach is essential to minimize exposure and ensure safety during the handling

of Metet.
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Preparation
- Review SDS (if available) for similar compounds.

- Assemble all necessary PPE.
- Ensure fume hood is certified and operational.

Handling
- Conduct all manipulations of solid Metet in a fume hood.
- Avoid inhalation of dust and contact with skin and eyes.

- Use non-sparking tools.

Proceed with caution

Storage
- Store in a tightly sealed, clearly labeled container.

- Keep in a cool, dry, and well-ventilated area.
- Segregate from incompatible materials.

After use

Disposal
- Dispose of waste in a designated, labeled container.

- Follow institutional and local regulations for chemical waste disposal.

Generate waste

Click to download full resolution via product page

Figure 1: Workflow for the safe handling of Metet in a laboratory setting.

Experimental Protocols:

When designing experiments involving Metet, consider the following general principles:

Risk Assessment: Before beginning any new procedure, conduct a thorough risk

assessment. This should identify potential hazards, evaluate the risks, and determine

appropriate control measures.

Containment: Whenever possible, use closed systems to minimize the risk of aerosol

generation and exposure.

Ventilation: Always handle solid Metet and concentrated solutions in a certified chemical

fume hood to prevent inhalation of dust or vapors.

Hygiene: Wash hands thoroughly with soap and water after handling Metet, even if gloves

were worn. Do not eat, drink, or smoke in areas where Metet is handled.
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Disposal Plan
Proper disposal of Metet and its containers is crucial to prevent environmental contamination

and ensure safety.

Waste Characterization:

Unused or waste Metet should be considered hazardous chemical waste.

Contaminated materials, such as gloves, weighing paper, and disposable labware, should

also be treated as hazardous waste.

Disposal Procedures:

Segregation: Collect all Metet waste in a dedicated, clearly labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "1,3-dimethyl-7-(2-methylsulfanylethyl)purine-2,6-dione," and the primary

hazard(s) (e.g., "Toxic," "Handle with Care").

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from general laboratory traffic.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations.

Decontamination:

Glassware and Equipment: Reusable glassware and equipment should be decontaminated

by rinsing with a suitable solvent (e.g., ethanol or isopropanol), followed by washing with

soap and water. The initial solvent rinse should be collected as hazardous waste.

Work Surfaces: Clean work surfaces where Metet was handled with a suitable solvent and

then with soap and water.
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By adhering to these safety and logistical guidelines, researchers, scientists, and drug

development professionals can handle Metet responsibly, minimizing risks to themselves and

the environment. Always consult your institution's safety protocols and EHS department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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